Cas no 1361792-17-7 (4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1361792-17-7
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4931761
• Update Time: 2025-06-29

4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C9H9F3N2O3/c1-4-5(2-13)6(8(15)16)3-14-7(4)17-9(10,11)12/h3H,2,13H2,1H3,(H,15,16)
• InChI Key： MGVSOIRUCFVQTI-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(CN)C(C(=O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid

4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1361792-17-7, known as 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule belongs to the class of pyridine derivatives, which are widely studied for their applications in drug discovery and agrochemicals.

The pyridine ring serves as the central framework of this compound, with substituents at positions 2, 3, 4, and 5. The trifluoromethoxy group at position 2 introduces electron-withdrawing effects, enhancing the molecule's stability and potentially influencing its pharmacokinetic properties. At position 3, a methyl group is attached, which contributes to the molecule's lipophilicity and may play a role in optimizing its solubility profiles.

One of the most intriguing features of this compound is the aminomethyl group at position 4. This group not only adds complexity to the molecule's structure but also provides a site for potential post-translational modifications or interactions with biological targets. Recent studies have highlighted the importance of such functional groups in modulating enzyme activity and receptor binding.

The carboxylic acid group at position 5 is another critical moiety, contributing to the molecule's acidity and ability to form salts or esters. This functional group is often exploited in drug design to enhance bioavailability or to serve as a reactive site for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving palladium-catalyzed cross-couplings and selective oxidations. Researchers have reported optimized routes that minimize reaction steps while maintaining high yields and purity levels.

In terms of biological activity, 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression and as a modulator of ion channels implicated in neurodegenerative diseases.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have provided insights into the compound's binding modes with target proteins. These studies suggest that the trifluoromethoxy group plays a pivotal role in stabilizing interactions through both hydrophobic and electrostatic interactions.

The development of this compound has also been influenced by green chemistry principles, with researchers exploring solvent-free reaction conditions and recyclable catalysts to reduce environmental impact.

In conclusion, 4-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-5-carboxylic acid represents a compelling candidate for further exploration in drug discovery programs. Its unique combination of structural features and promising biological activity positions it as a valuable tool for advancing therapeutic interventions across diverse disease areas.